Cas no 58121-02-1 (1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-4-methyl-)
58121-02-1 structure
Product Name:1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-4-methyl-
CAS No:58121-02-1
MF:C8H11N3
MW:149.193041086197
CID:343043
PubChem ID:12234064
Update Time:2025-04-19
1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-4-methyl-
- 2-amino-5-ethyl-4-methyl-1H-pyrrole-3-carbonitrile
- 58121-02-1
- AKOS006339037
- DTXSID20481655
-
- Inchi: 1S/C8H11N3/c1-3-7-5(2)6(4-9)8(10)11-7/h11H,3,10H2,1-2H3
- InChI Key: JKKVLDYFUGPDDV-UHFFFAOYSA-N
- SMILES: N1C(=C(C#N)C(C)=C1CC)N
Computed Properties
- Exact Mass: 149.09543
- Monoisotopic Mass: 149.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 65.6Ų
Experimental Properties
- PSA: 65.6
1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-4-methyl- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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